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Compound of Interest

Compound Name: Vicriviroc Maleate

Cat. No.: B1683553

This document provides essential safety and logistical information for the proper disposal of
Vicriviroc Maleate, a CCR5 antagonist intended for research use. The following procedures
are designed for researchers, scientists, and drug development professionals to ensure safe
handling and regulatory compliance.

Immediate Safety and Hazard Identification

Vicriviroc Maleate is classified with specific health and environmental hazards. Understanding
these is the first step in safe handling and disposal.

Hazard Summary Table
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Hazard .
. GHS Code Description Source
Classification
Acute Oral Toxicity H302 Harmful if swallowed. [1112]
) o Causes serious eye
Serious Eye Irritation H319 [1]

irritation.

N May cause damage to
Specific Target Organ
o organs through
Toxicity (Repeated H373 [1]
prolonged or repeated

Exposure)
exposure.
) o Very toxic to aquatic
Acute Aquatic Toxicity =~ H400 " [2]
ife.
_ _ Very toxic to aquatic
Chronic Aquatic ) ) )
o H410 life with long lasting [2]
Toxicity
effects.

Due to its high aquatic toxicity, it is critical to prevent Vicriviroc Maleate from entering the
environment.[2] Disposal into sewer systems or general trash is inappropriate and non-
compliant.

Step-by-Step Disposal Protocol

The disposal of Vicriviroc Maleate is governed by regulations for pharmaceutical and chemical
waste, primarily the Resource Conservation and Recovery Act (RCRA) enforced by the U.S.
Environmental Protection Agency (EPA).[3][4]

Step 1: Waste Characterization

 Identify as Hazardous Waste: Due to its classification as "very toxic to aquatic life" (H410),
Vicriviroc Maleate waste should be managed as hazardous waste.[2] Pharmaceutical waste
is generally considered hazardous if it is specifically listed by regulators or exhibits
characteristics of ignitability, corrosivity, reactivity, or toxicity.[4]

o Segregate the Waste: Do not mix Vicriviroc Maleate waste with non-hazardous materials.
Use dedicated, clearly labeled hazardous waste containers.
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Step 2: Container and Labeling

e Primary Container: Collect waste Vicriviroc Maleate (e.g., expired compound, contaminated
labware, unused solutions) in a chemically compatible, leak-proof container with a secure lid.

e Labeling: Clearly label the container with the words "Hazardous Waste," the full chemical
name "Vicriviroc Maleate,” and a description of the contents (e.g., "solid powder," "in DMSO
solution™). Note the hazard characteristics: "Toxic" and "Environmental Hazard."

Step 3: On-site Storage

o Storage Location: Store the sealed waste container in a designated, well-ventilated, and
secure satellite accumulation area or central hazardous waste storage area.

e Incompatibilities: Keep away from strong acids/alkalis and strong oxidizing/reducing agents.

[2]
Step 4: Arrange for Professional Disposal

e Engage a Licensed Contractor: Disposal must be conducted through a licensed hazardous
waste management company. These companies are equipped to transport and dispose of
chemical waste in compliance with EPA and Department of Transportation (DOT)
regulations.[3][5]

e Manifesting: A hazardous waste manifest will be required for transportation. Your institution's
Environmental Health & Safety (EHS) office will typically manage this process.

» Final Disposal Method: The required method of disposal is incineration at an approved and
permitted hazardous waste incineration facility.[3][4] This is the standard for treating
hazardous pharmaceutical waste to ensure complete destruction.

Step 5: Documentation

e Record Keeping: Maintain meticulous records of the waste generated, including the quantity,
date of generation, and disposal date. Retain copies of all waste manifests provided by the
disposal contractor.
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» DEA Regulations: If the compound is a controlled substance, additional regulations from the
Drug Enforcement Administration (DEA) regarding documentation (e.g., DEA Form 41) and
witnessed destruction may apply.[6]

Experimental Handling Protocols to Minimize Waste

Proper handling during research use is paramount to ensure safety and minimize waste
generation.

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses or goggles. Vicriviroc Maleate causes serious eye
irritation.[1]

e Hand Protection: Wear chemically resistant gloves.
o Body Protection: Wear a lab coat.

» Respiratory Protection: Avoid creating dust. If dust or aerosols may be generated, use
appropriate exhaust ventilation (e.g., a chemical fume hood).[2]

Safe Handling Practices:

Avoid all personal contact, inhalation, and ingestion.[2]

Do not eat, drink, or smoke in areas where the chemical is handled.[2]

Wash hands thoroughly after handling.[2]

In case of a spill, collect the spillage to prevent environmental release.[2]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Vicriviroc Maleate.
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Caption: Disposal decision workflow for Vicriviroc Maleate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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